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Abstract
Etrimfos, an organophosphate insecticide, is identified by the CAS number 38260-54-7.[1]

This technical guide provides an in-depth review of its core characteristics, toxicological profile,

metabolic pathways, and environmental fate. Etrimfos functions as a non-systemic insecticide

with contact and stomach action, primarily by inhibiting the enzyme acetylcholinesterase.[2][3]

This document summarizes key quantitative data, details experimental protocols for its

analysis, and provides visual representations of its mechanism of action and metabolic

degradation. Although once used for controlling chewing pests on various crops, it is now

considered obsolete in many regions.[2][3]

Chemical and Physical Properties
Etrimfos is chemically known as O-(6-ethoxy-2-ethyl-4-pyrimidinyl) O,O-dimethyl

phosphorothioate.[4] It is a colorless oil with a slight, characteristic odor.[4][5]
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Property Value Reference

CAS Number 38260-54-7 [1][6]

Molecular Formula C10H17N2O4PS [1][4][6]

Molecular Weight 292.29 g/mol [1][6]

Appearance Colorless oil [4][7]

Melting Point -3.35°C [4][5]

Density 1.195 g/cm³ at 20°C [4][5]

Vapor Pressure 6.5 x 10⁻⁵ mm Hg at 20°C [5]

Water Solubility 40 mg/L at 23-24°C [4][5][8]

Solubility in Organic Solvents

Completely miscible with

acetone, ethanol, diethyl ether,

chloroform, dimethylsulfoxide,

ethyl-acetate, hexane, and

kerosene.

[4][8]

Toxicological Profile
The primary mechanism of toxicity for Etrimfos, like other organophosphates, is the inhibition

of acetylcholinesterase (AChE), an enzyme crucial for nerve function.[1][2] This inhibition leads

to an accumulation of the neurotransmitter acetylcholine, resulting in overstimulation of nerves

and characteristic signs of poisoning.[4][9]

Acute Toxicity
Etrimfos is considered moderately toxic to humans if ingested.[2] The acute toxicity varies

across different species and routes of administration.
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Species Sex Route
LD50
(mg/kg
bw)

Purity Solvent
Referenc
e

Mouse M Oral
470 (425-

523)
97.2% Water [4]

Mouse F Oral 620 ± 28 97.2% Water [4]

Mouse M Oral

1120

(1023-

1226)

90.5% Corn-oil [4]

Mouse F Oral
1100 (930-

1289)
90.5% Corn-oil [4]

Rat M Oral 1800 - - [5]

Cholinesterase Inhibition
Studies in rats have shown that Etrimfos can inhibit cholinesterase activity in plasma,

erythrocytes, and the brain. In a study with female rats, plasma cholinesterase activity was

decreased by 35-50% in the 24 mg/kg group and 20-30% in the 12 mg/kg group.[4] However,

in the same study, the cholinesterase activity in the brain and liver of both male and female

treated animals was not significantly different from control values.[4] In another study, brain

cholinesterase activity was inhibited by approximately 50% at a dose of 10 mg/m³, and around

70-72% at higher doses in both males and females.[10]

Other Toxicological Endpoints
Mutagenicity: Etrimfos tested negative for mutagenic responses in a rat metaphase

analysis, a hamster bone marrow micronuclei count, and an Ames test.[4]

Neurotoxicity: It did not induce a delayed neurotoxic response in hens.[4]

Skin Sensitization: A skin-sensitization study in guinea pigs was negative.[4]
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Mechanism of Action: Acetylcholinesterase
Inhibition
Etrimfos acts as an acetylcholinesterase (AChE) inhibitor. In a normal synaptic transmission,

the neurotransmitter acetylcholine (ACh) is released into the synaptic cleft and binds to its

receptors on the postsynaptic neuron, propagating the nerve impulse.[9] The enzyme AChE

then breaks down ACh to terminate the signal.[9] Etrimfos binds to AChE, preventing it from

breaking down ACh.[9] This leads to a continuous stimulation of the postsynaptic neuron,

resulting in paralysis and death of the insect.[9]
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Caption: Acetylcholinesterase inhibition by Etrimfos.

Metabolism and Environmental Fate
Etrimfos is rapidly metabolized in animals, plants, and soil.[4] The primary degradation

pathway involves the hydrolysis of the phosphorothioate ester bond.[4]

Metabolism in Animals
When administered to rats, Etrimfos is primarily excreted in the urine.[8] The major metabolite

found in both urine and feces is 6-ethoxy-2-ethyl-4-hydroxypyrimidine (EEHP).[4] Other
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metabolites identified in rat urine include 2-ethyl-4,6-dihydroxypyrimidine and hydroxylated

derivatives.[8] In vitro studies with rat and mouse liver subcellular fractions show that

glutathione-transferases and, to a lesser extent, mixed-function oxidases are the main enzyme

groups responsible for Etrimfos metabolism.[4]
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Caption: Metabolic degradation pathway of Etrimfos.

Environmental Fate
Etrimfos is not persistent in soils, with a reported half-life of about 3 to 8 days.[4][8]

Degradation in soil also leads to the formation of EEHP and EDHP, and ultimately carbon

dioxide.[4] The compound is subject to hydrolysis in water, with a half-life of 14 to 16 days at a

pH of 6 to 9 and 25°C.[8] It degrades more rapidly in acidic conditions, with a half-life of 0.4

days at pH 3.[8] Due to its properties, Etrimfos is expected to have a low to moderate potential

for leaching in soil.[8]
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Environmental
Compartment

Half-life Conditions Reference

Soil 3 - 8 days - [4][8]

Water (Hydrolysis) 0.4 days pH 3, 25°C [8]

Water (Hydrolysis) 16 days pH 6, 25°C [4]

Water (Hydrolysis) 14 days pH 9, 25°C [4]

Bean/Corn Leaves

(Volatility)
~3 days

First 3 days post-

treatment
[4]

Bean Leaves

(Volatility)
~10 days

3 to 15 days post-

treatment
[4]

Corn Leaves

(Volatility)
~5 days

3 to 15 days post-

treatment
[4]

Experimental Protocols
Residue Analysis
A common method for the determination of Etrimfos residues in various matrices is gas

chromatography (GC) with a flame photometric detector (P-mode).[4][8]

Extraction and Cleanup Protocol for Cereal Products:

Extraction: Extract Etrimfos residues from the sample using acetone.

Partitioning: Perform a partial cleanup by partitioning the extract between water and

methylene dichloride.

Column Chromatography: For further cleanup, pass the methylene dichloride solution

through a silica gel column.

Determination: Analyze the cleaned-up extract by gas chromatography using a flame

photometric detector (P-mode).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.inchem.org/documents/jmpr/jmpmono/v080pr17.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Etrimfos
https://pubchem.ncbi.nlm.nih.gov/compound/Etrimfos
https://www.inchem.org/documents/jmpr/jmpmono/v080pr17.htm
https://www.inchem.org/documents/jmpr/jmpmono/v080pr17.htm
https://www.inchem.org/documents/jmpr/jmpmono/v080pr17.htm
https://www.inchem.org/documents/jmpr/jmpmono/v080pr17.htm
https://www.inchem.org/documents/jmpr/jmpmono/v080pr17.htm
https://www.benchchem.com/product/b1671772?utm_src=pdf-body
https://www.inchem.org/documents/jmpr/jmpmono/v080pr17.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Etrimfos
https://www.benchchem.com/product/b1671772?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671772?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


If the oxygen analogue (P=O analogue) and the metabolite EEHP are to be included in the

analysis, the methylene dichloride solution from the partitioning step is further processed.[4]

Sample (e.g., Cereal Grain)
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Caption: General workflow for Etrimfos residue analysis.

Conclusion
Etrimfos is a well-characterized organophosphate insecticide with a clear mechanism of action

through acetylcholinesterase inhibition. Its toxicological profile indicates moderate acute toxicity

and no evidence of mutagenicity or delayed neurotoxicity in the cited studies. The compound is

readily metabolized and has a low persistence in the environment. The analytical methods for

its detection are well-established, primarily relying on gas chromatography. This technical guide
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provides a consolidated source of information for researchers and professionals working with or

studying this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Etrimfos | 38260-54-7 | NBA26054 | Biosynth [biosynth.com]

2. Etrimfos [sitem.herts.ac.uk]

3. Etrimfos [sitem.herts.ac.uk]

4. 517. Etrimfos (Pesticide residues in food: 1980 evaluations) [inchem.org]

5. Etrimfos [drugfuture.com]

6. Etrimfos PESTANAL , analytical standard 38260-54-7 [sigmaaldrich.com]

7. Etrimfos - Hazardous Agents | Haz-Map [haz-map.com]

8. Etrimfos | C10H17N2O4PS | CID 37995 - PubChem [pubchem.ncbi.nlm.nih.gov]

9. m.youtube.com [m.youtube.com]

10. Toxicological evaluations [inchem.org]

To cite this document: BenchChem. [Etrimfos (CAS No. 38260-54-7): A Comprehensive
Technical Review]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671772#etrimfos-cas-number-38260-54-7-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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